Cas no 6964-04-1 (3-methylheptane-2,4-diol)

3-methylheptane-2,4-diol structure
3-methylheptane-2,4-diol structure
Product Name:3-methylheptane-2,4-diol
CAS No:6964-04-1
MF:C8H18O2
MW:146.227323055267
CID:1738453
PubChem ID:248872
Update Time:2025-04-21

3-methylheptane-2,4-diol Chemical and Physical Properties

Names and Identifiers

    • 3-methylheptane-2,4-diol
    • AC1Q76JD
    • 3-Methyl-heptan-diol-2,4
    • AR-1F4473
    • 3-methyl-1-heptane-2,4-diol
    • CTK2F3897
    • 3-METHYL-2,4-HEPTANEDIOL
    • AC1L6N9W
    • NSC66399
    • 3-Methyl-heptan-2,4-diol
    • 3-methyl-heptane-2,4-diol
    • 3-Methylheptandiol-2.4
    • 6964-04-1
    • DTXSID90290079
    • AKOS004909536
    • DB-304718
    • A801449
    • SCHEMBL230925
    • ZMWAURRHTDCQCX-UHFFFAOYSA-N
    • NSC-66399
    • NSC 66399
    • Inchi： 1S/C8H18O2/c1-4-5-8(10)6(2)7(3)9/h6-10H,4-5H2,1-3H3
    • InChI Key： ZMWAURRHTDCQCX-UHFFFAOYSA-N
    • SMILES： OC(CCC)C(C)C(C)O

Computed Properties

  • Exact Mass: 146.13100
  • Monoisotopic Mass: 146.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 83.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 0.932±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 43.76°C (estimate)
  • Boiling Point: 122-123 ºC (15.5 Torr)
  • Flash Point: 102.6±13.0 ºC,
  • Refractive Index: 1.4459
  • Solubility: Slightly soluble (8.8 g/l) (25 º C),
  • PSA: 40.46000
  • LogP: 1.16430

3-methylheptane-2,4-diol Customs Data

  • HS CODE：2905399090
  • Customs Data：

    China Customs Code:

    2905399090

    Overview:

    2905399090 Other diols.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2905399090 other diols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

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